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Compound of Interest

Compound Name: EGTA tetrasodium

Cat. No.: B1368698 Get Quote

Introduction

EGTA (ethylene glycol-bis(β-aminoethyl ether)-N,N,N′,N′-tetraacetic acid) tetrasodium salt is an

aminopolycarboxylic acid and a chelating agent highly valued in research for its remarkable

selectivity for calcium ions (Ca²⁺).[1][2][3] Unlike the more commonly known chelator EDTA,

EGTA exhibits a significantly lower affinity for magnesium ions (Mg²⁺), making it particularly

advantageous for use in biological buffers designed to mimic the intracellular environment,

where magnesium concentrations are typically a thousand times higher than those of calcium.

[1][3][4][5][6] This high selectivity allows for the precise control of calcium levels, establishing

EGTA as an indispensable tool for investigating calcium-dependent signaling pathways,

preserving the integrity of biological samples, and enabling a variety of enzymatic and cellular

assays.

Physicochemical Properties
EGTA tetrasodium is a white, water-soluble solid.[6][7] Its key properties are critical for

accurate preparation of experimental solutions and are summarized below.
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Property Value References

Molecular Weight 468.28 g/mol [4][8][9][10][11][12]

Chemical Formula C₁₄H₂₀N₂O₁₀Na₄ [8][9][10][11][13]

CAS Number 13368-13-3 [3][8][9][11]

Appearance White Powder [7]

Purity ≥97% [8]

Solubility ≥ 50 mg/mL in water [10][11]

pKa (for Ca²⁺ binding)
11.00 (Apparent pKa at pH 7 is

6.91)
[3][4][6]

Storage
Room temperature or 2-8°C, in

a dry, dark place
[10][11]

Mechanism of Action: Selective Calcium Chelation
The primary function of EGTA is its ability to bind, or chelate, calcium ions in a 1:1 ratio.[2] This

action is based on the structure of the EGTA molecule, which forms a stable coordination

complex with Ca²⁺, effectively sequestering it from the solution and reducing the concentration

of free, biologically active calcium. Its selectivity for calcium over other divalent cations like

magnesium is its defining feature in biological research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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